Cas no 1361874-32-9 (2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine)

• Product Name: 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine
• CAS No: 1361874-32-9
• MF: C₁₇H₈Cl₅N
• MW: 403.517119407654
• CID: 4926809
• Update Time: 2025-08-03

2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine

• Inchi： 1S/C17H8Cl5N/c18-10-1-3-12(14(20)6-10)9-5-16(22)17(23-8-9)13-4-2-11(19)7-15(13)21/h1-8H
• InChI Key： QGWYQMLUAMSNCQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CC(=CC=1Cl)Cl)C1C=CC(=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 7.3
• Topological Polar Surface Area: 12.9

Additional information on 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine

Introduction to 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine (CAS No. 1361874-32-9) and Its Emerging Applications in Chemical Biology

2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361874-32-9, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular architecture, consists of a pyridine core substituted with chloro and dichlorophenyl groups, making it a versatile scaffold for the development of novel bioactive molecules.

The structural motif of 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine positions it as a promising candidate for various applications, particularly in the synthesis of agrochemicals and pharmaceuticals. The presence of multiple chlorine atoms enhances its reactivity, enabling diverse chemical transformations that can be exploited for medicinal chemistry endeavors. Recent studies have highlighted its potential in designing small-molecule inhibitors targeting specific biological pathways.

In the context of contemporary research, 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine has been explored for its role in developing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The dichlorophenyl groups contribute to strong binding interactions with protein targets, making this compound an attractive intermediate for drug discovery campaigns. Researchers have leveraged its structural features to modulate enzyme activity, particularly in tyrosine kinases, which play a pivotal role in cell signaling.

Moreover, the compound's ability to undergo selective functionalization has opened new avenues in material science. For instance, it has been employed in the synthesis of advanced polymers with tailored electronic properties. These polymers exhibit enhanced stability and conductivity, making them suitable for applications in organic electronics and photovoltaic devices. The chloropyridine core serves as a robust platform for further derivatization, allowing chemists to fine-tune material properties according to specific requirements.

From a synthetic chemistry perspective, 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine exemplifies the importance of heterocyclic compounds in modern drug design. Its versatility stems from the pyridine ring's ability to interact with biological targets through hydrogen bonding and hydrophobic effects. This dual functionality has been exploited to develop molecules with improved pharmacokinetic profiles. The compound's scaffold is particularly valuable in creating ligands that exhibit high selectivity for therapeutic targets.

Recent advancements in computational chemistry have further illuminated the potential of 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine as a lead compound. Molecular modeling studies have demonstrated its binding affinity to various protein receptors, providing insights into its mechanism of action. These simulations have guided experimental efforts toward optimizing its efficacy and minimizing off-target effects. Such interdisciplinary approaches underscore the compound's significance in translational research.

The agrochemical sector has also benefited from the exploration of 1361874-32-9 derivatives. By incorporating this compound into novel formulations, researchers have developed pesticides with improved potency and environmental compatibility. The chlorine substituents enhance its bioactivity against pests while maintaining low toxicity to non-target organisms. This balance is crucial for sustainable agriculture practices.

Looking ahead, the future prospects of 2,5-Bis(2,4-dichlorophenyl)-3-chloropyridine are vast and multifaceted. Ongoing research aims to uncover additional biological activities and expand its utility in drug discovery pipelines. Innovations in synthetic methodologies will continue to refine its production processes, making it more accessible for industrial applications. As our understanding of molecular interactions deepens, this compound is poised to play an increasingly pivotal role in addressing global challenges in health and agriculture.